Cas no 66971-02-6 (1-Propanol, 3-(4-nitrophenoxy)-)

1-Propanol, 3-(4-nitrophenoxy)- structure
66971-02-6 structure
Product Name:1-Propanol, 3-(4-nitrophenoxy)-
CAS No:66971-02-6
MF:C9H11NO4
MW:197.187942743301
CID:1714163
PubChem ID:4474777
Update Time:2025-04-21

1-Propanol, 3-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(4-nitrophenoxy)-
    • 7A445P9WZN
    • DB07722
    • NS00070280
    • 3-(4-nitrophenoxy)-1-propanol
    • 3-(p-Nitrophenoxy)-1-propanol
    • 3-(4-nitrophenoxy)propan-1-ol
    • AKOS008955007
    • 3-(4-NITRO-PHENOXY)-PROPAN-1-OL
    • 3-(4-nitrophenoxy)propanol
    • SCHEMBL3345446
    • PD005522
    • Q27096939
    • 66971-02-6
    • XHRNQMMJGWBTBU-UHFFFAOYSA-N
    • Inchi: 1S/C9H11NO4/c11-6-1-7-14-9-4-2-8(3-5-9)10(12)13/h2-5,11H,1,6-7H2
    • InChI Key: XHRNQMMJGWBTBU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CCCO

Computed Properties

  • Exact Mass: 197.06883
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 72.6
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